4-(2-Methylimidazo[2,1-b][1,3]thiazol-6-yl)aniline

• IUPAC Name: 4-(2-methylimidazo[2,1-b][1,3]thiazol-6-yl)aniline
• InChI: InChI=1S/C12H11N3S/c1-8-6-15-7-11(14-12(15)16-8)9-2-4-10(13)5-3-9/h2-7H,13H2,1H3
• InChI Key: QNBXWJLRHIDISD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C=C(N=C2S1)C3=CC=C(C=C3)N
• Molecular Formula: C12H11N3S
• Molecular Weight: 229.30 g/mol

Description

“4-(2-Methylimidazo[2,1-b][1,3]thiazol-6-yl)aniline” is a compound that belongs to the class of thiazoles. Thiazoles are heterocyclic compounds that have been found to exhibit diverse biological activities.

Synthesis Analysis

The synthesis of thiazole derivatives, including “4-(2-Methylimidazo[2,1-b][1,3]thiazol-6-yl)aniline”, has been a subject of research in medicinal chemistry. For instance, a series of imidazo[2,1-b]thiazole-based chalcone derivatives were designed, synthesized, and tested for their anticancer activities. Another study reported the synthesis of a series of [6-(4-bromophenyl)imidazo[2,1-b]thiazol-3-yl]acetic acid arylidenehydrazides.

Molecular Structure Analysis

The molecular structure of “4-(2-Methylimidazo[2,1-b][1,3]thiazol-6-yl)aniline” consists of a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Future Directions

The future directions for research on “4-(2-Methylimidazo[2,1-b][1,3]thiazol-6-yl)aniline” could involve further exploration of its biological activities and potential applications in medicinal chemistry. This could include the development of more selective and effective drugs with lesser side effects.

Synthesis routes and methods

Procedure details

Prepared as described in the Nitro Reduction section using 2-methyl-6-(4-nitrophenyl) imidazo[2,1-b][1,3]thiazole (0.10 g, 0.386 mmol) and tin (II) chloride dihydrate (0.69 g, 3.09 mmol) in EtOH (15 ml) to give a pale orange solid (66 mg, 75%) after work-up and flash chromatography (1:1 DCM/EtOAc).